Cas no 853807-55-3 ((1-(4-methoxybenzyl)-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-(4-methoxybenzyl)-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 853807-55-3
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 4238528
• PubChem ID: 23139019
• Update Time: 2025-04-24

(1-(4-methoxybenzyl)-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanol, 1-[(4-methoxyphenyl)methyl]-
• (1-(4-methoxybenzyl)-1H-1,2,3-triazol-4-yl)methanol
• 853807-55-3
• SCHEMBL2820279
• [1-(4-methoxybenzyl)-1H-1,2,3-triazol-4-yl]methanol
• EN300-265034
• AEPDMRBNJFPDTK-UHFFFAOYSA-N
• {1-[(4-methoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol
• {1-[(4-Methoxyphenyl)methyl]-1,2,3-triazol-4-yl}methanol
• F1907-0192
• (1-[(4-METHOXYPHENYL)METHYL]-1H-1,2,3-TRIAZOL-4-YL)METHANOL
• AKOS011689311
• (1-(4-methoxybenzyl)-1H-1,2,3-triazole-4-yl) methanol

• Inchi： 1S/C11H13N3O2/c1-16-11-4-2-9(3-5-11)6-14-7-10(8-15)12-13-14/h2-5,7,15H,6,8H2,1H3
• InChI Key： AEPDMRBNJFPDTK-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OC)C=C2)C=C(CO)N=N1

Computed Properties

• Exact Mass: 219.100776666Da
• Monoisotopic Mass: 219.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.2Ų